Cas no 88103-59-7 (13-Docosenoic acid,2-octyldodecyl ester, (13Z)-)

• Product Name: 13-Docosenoic acid,2-octyldodecyl ester, (13Z)-
• CAS No: 88103-59-7
• MF: C₄₂H₈₂O₂
• MW: 619.099294185638
• CID: 709200
• PubChem ID: 57478457
• Update Time: 2025-04-19

13-Docosenoic acid,2-octyldodecyl ester, (13Z)- Chemical and Physical Properties

Names and Identifiers

• 13-Docosenoic acid,2-octyldodecyl ester, (13Z)-
• 3-CHLOROTHIOPHEN E-2-CARBOXYLIC ACID METHYL ESTER
• icosan-9-yl docos-13-enoate
• octyldodecyl erucate,2-octyldodecyl erucate,2-octyldodecyl 13-docosenoate
• 2-Octyldodecanol cis-13-docosenoate
• UNII-D4N66T98C2
• Pelemol EE
• D4N66T98C2
• Octyldodecyl erucate [INCI]
• 88103-59-7
• Erucic acid 2-octyldodecyl ester
• SCHEMBL2207698
• 2-octyldodecyl erucate
• 13-Docosenoic acid, 2-octyldodecyl ester, (13Z)-
• EOD

• Inchi： 1S/C42H82O2/c1-4-7-10-13-16-18-19-20-21-22-23-24-25-26-27-28-30-33-36-39-42(43)44-40-41(37-34-31-15-12-9-6-3)38-35-32-29-17-14-11-8-5-2/h20-21,41H,4-19,22-40H2,1-3H3/b21-20-
• InChI Key： WRUPARRPRIVURX-MRCUWXFGSA-N
• SMILES： O(C(CCCCCCCCCCC/C=C\CCCCCCCC)=O)CC(CCCCCCCC)CCCCCCCCCC

Computed Properties

• Exact Mass: 618.63148185g/mol
• Monoisotopic Mass: 618.63148185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 44
• Rotatable Bond Count: 38
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 19.4
• Topological Polar Surface Area: 26.3Ų